Cas no 60768-66-3 (5-Nitrobenzo[d]isothiazole)

• Product Name: 5-Nitrobenzo[d]isothiazole
• CAS No: 60768-66-3
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• CID: 830219
• PubChem ID: 198410
• Update Time: 2025-04-19

5-Nitrobenzo[d]isothiazole Chemical and Physical Properties

Names and Identifiers

• 5-Nitrobenzo[d]isothiazole
• 1,2-BENZISOTHIAZOLE, 5-NITRO-
• 5-nitro-1,2-Benzisothiazole
• 5-Nitro-1,2-benzothiazole
• 5-Nitrobenz[d]isothiazole
• 1,2-Benzisothiazole,5-nitro-
• 60768-66-3
• BRN 0147222
• SCHEMBL911507
• AKOS000279209
• G65365
• 5-Nitro-1,2-benzisothiazole #
• DB-072849
• 5-nitrobenzisothiazole
• L8QU25F6UZ
• 2-27-00-00016 (Beilstein Handbook Reference)
• CCRIS 6349
• DTXSID20209593

• MDL： MFCD01658922
• Inchi： 1S/C7H4N2O2S/c10-9(11)6-1-2-7-5(3-6)4-8-12-7/h1-4H
• InChI Key： AUYJMVMBVRSCMW-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.99942
• Monoisotopic Mass: 179.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.525
• Boiling Point: 247.2°C at 760 mmHg
• Flash Point: 103.3°C
• Refractive Index: 1.729
• PSA: 56.03